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Compound of Interest

Compound Name: 4-tert-Butylbenzoyl chloride

Cat. No.: B154879

This guide provides critical safety protocols and logistical procedures for the handling and
disposal of 4-tert-butylbenzoyl chloride (CAS No. 1710-98-1). The information is intended for
researchers, scientists, and professionals in drug development to ensure safe laboratory
practices.

Chemical Identifier and Properties:

Property Value

Molecular Formula C11H13CIO

Molecular Weight 196.67 g/mol

Appearance Clear to light yellow liquid
Boiling Point 135 °C at 20 mmHg

Density 1.007 g/mL at 25 °C

Flash Point 87 °C (188.6 °F) - closed cup

Hazard Identification and Personal Protective
Equipment (PPE)

4-tert-Butylbenzoyl chloride is a corrosive and combustible liquid that is harmful if swallowed,
inhaled, or absorbed through the skin. It causes severe skin burns and eye damage and reacts
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with water to liberate toxic hydrogen chloride gas.[1][2][3] Strict adherence to PPE guidelines is

mandatory.

Required Personal Protective Equipment:

Equipment

Specification

Rationale

Eye and Face Protection

Chemical splash goggles and
a full-face shield.[4][5][6]

Protects against severe eye
burns and splashes of the

corrosive liquid.

Hand Protection

Chemical-resistant gloves
(e.g., nitrile, neoprene, or butyl
rubber).[4][7]

Prevents skin contact, which
can cause severe burns and

harmful absorption.

Body Protection

Chemical-resistant apron or

coveralls.[4][5]

Protects against skin exposure

from splashes or spills.[4]

Respiratory Protection

NIOSH/MSHA-approved
respirator with a suitable
cartridge (e.g., Type ABEK
EN14387 filter).

Necessary when working
outside a fume hood or if vapor
concentrations are high, as
inhalation causes chemical

burns to the respiratory tract.

[8](3]

Safe Handling and Storage Procedures

All operations involving 4-tert-butylbenzoyl chloride must be conducted in a designated area,

specifically within a certified chemical fume hood to minimize inhalation exposure.[8][6]

Step-by-Step Handling Protocol:

o Preparation: Ensure an eyewash station and safety shower are readily accessible and

unobstructed.[8][9] Have spill cleanup materials (inert absorbent, non-combustible material

like sand or vermiculite) available.[8]

o Personal Protective Equipment: Don all required PPE as specified in the table above before

handling the chemical.
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» Dispensing: Handle in a chemical fume hood. Keep the container tightly closed when not in
use. Avoid contact with moisture, as it reacts to produce toxic gas.[2]

» Reaction Setup: If used in a reaction, ensure the apparatus is dry and, if necessary, under an
inert atmosphere (e.g., nitrogen).[2][3] Reactions can be exothermic, so appropriate cooling
measures may be necessary.[6]

o Post-Handling: Wash hands and any exposed skin thoroughly after handling, even if gloves
were worn.[8][2]

Storage:

o Store in a cool, dry, well-ventilated area away from incompatible substances such as bases,
strong oxidizing agents, and metals.[2][3]

» The storage area should be designated for corrosive materials.[8]
o Keep containers tightly sealed and protected from moisture.[8][2]

Emergency and First Aid Procedures

Immediate action is crucial in the event of exposure.
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Exposure Route First Aid Procedure

Immediately flush eyes with copious amounts of

water for at least 15-30 minutes, holding the
Eye Contact i ) ) )

eyelids open.[9] Seek immediate medical

attention.[8][2]

Immediately remove all contaminated clothing
i and shoes.[8] Flush the affected skin with plenty
Skin Contact )
of water for at least 15 minutes.[8] Seek

immediate medical attention.[8][2]

Move the victim to fresh air immediately.[8] If

breathing is difficult, administer oxygen. If
Inhalation breathing has stopped, provide artificial

respiration (do not use mouth-to-mouth).[8]

Seek immediate medical attention.[8]

Do NOT induce vomiting.[8][2] If the person is
conscious, rinse their mouth with water and give
) 2-4 cupfuls of water or milk to drink.[8] Never
Ingestion i i )
give anything by mouth to an unconscious

person.[8] Seek immediate medical attention.[8]

[2]

Spill and Waste Disposal Plan

Spill Response:
o Evacuate the immediate area and remove all sources of ignition.[8]

o Wearing full PPE, absorb the spill with an inert, non-combustible material such as sand,
earth, or vermiculite.[8] Do not use combustible materials like sawdust.[8]

» Collect the absorbed material using spark-proof tools and place it into a suitable, labeled,
and closed container for hazardous waste disposal.[8][2]

e Do not allow the spill to enter drains or waterways.[8]
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Waste Disposal:

e Dispose of 4-tert-butylbenzoyl chloride and any contaminated materials as hazardous
waste.[8]

» All waste generators must adhere to federal, state, and local hazardous waste regulations for
complete and accurate classification and disposal.[8][3]

o Empty containers may retain product residue and should be treated as hazardous waste.[8]

Workflow for Handling 4-tert-Butylbenzoyl Chloride
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Caption: Workflow for the safe handling of 4-tert-butylbenzoyl chloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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